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Compound of Interest

Compound Name: AB-CHMINACA metabolite M4-d4

Cat. No.: B8100852 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
AB-CHMINACA is a potent synthetic cannabinoid that has been identified in numerous forensic

cases. Understanding its metabolism is crucial for developing accurate analytical methods for

its detection in biological samples. This technical guide focuses on AB-CHMINACA metabolite
M4-d4, a deuterated analog of the major carboxylated metabolite of AB-CHMINACA. Due to its

structural similarity and mass difference, AB-CHMINACA metabolite M4-d4 serves as an ideal

internal standard for the quantification of AB-CHMINACA metabolite M4 by mass spectrometry-

based techniques. This document provides a comprehensive overview of its properties,

analytical methodologies, and the metabolic pathway of its parent compound.

Core Compound Details
AB-CHMINACA metabolite M4-d4 is an analytical reference material.[1] It is the deuterated

form of AB-CHMINACA metabolite M4, a product of the enzymatic hydrolysis of the terminal

amide of the parent compound, AB-CHMINACA.[2][3]
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Property Value Reference

Formal Name
1-(cyclohexylmethyl)-1H-

indazole-d4-3-carboxylic acid
[1]

CAS Number 2703812-37-5 [1]

Molecular Formula C₁₅H₁₄D₄N₂O₂ [1]

Formula Weight 262.3 g/mol [1]

Purity ≥98% [1]

Formulation A neat solid [1]

Quantitative Analytical Data
The use of a deuterated internal standard like AB-CHMINACA metabolite M4-d4 is critical for

accurate quantification, as it compensates for variations during sample preparation and

analysis.

Parameter Value Reference

Precursor Ion (m/z) 263.17 [2]

Product Ion (m/z) 245.2 [2]

Limit of Quantification (LOQ)

for AB-CHMINACA M4
0.5 ng/mL [2]

Metabolic Pathway of AB-CHMINACA
AB-CHMINACA undergoes extensive metabolism in the human body. The primary routes of

metabolism involve oxidation by cytochrome P450 (CYP) enzymes and hydrolysis by

amidases.[2][3] CYP3A4 is the main enzyme responsible for the hydroxylation of the cyclohexyl

and methylpropyl moieties.[3] Amidase enzymes are responsible for the hydrolysis of the amide

bond, leading to the formation of the carboxylated metabolite, AB-CHMINACA metabolite M4.

[2][3]
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Metabolic Pathway of AB-CHMINACA

AB-CHMINACA

Hydroxylated Metabolites

CYP450 (e.g., CYP3A4)
Oxidation

AB-CHMINACA Metabolite M4
(Carboxylic Acid)

Amidase
Hydrolysis

AB-CHMINACA CB1 Receptor Signaling Pathway

Cell Membrane

Intracellular Space

CB1 Receptor

Gαi/oβγ

Activation

ERK1/2

Activation via other pathways

Adenylyl Cyclase

cAMP

Conversion of ATP

Ca²⁺ ChannelK⁺ Channel

Gαi/oGβγ

InhibitionInhibitionActivation

pERK1/2

Phosphorylation

AB-CHMINACA

Agonist Binding

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8100852?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for Quantification of AB-CHMINACA Metabolite M4
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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